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Abstract

1-lodo-2-methylcyclopropane is a halogenated derivative of methylcyclopropane. This
technical guide aims to provide a comprehensive overview of its physical properties. However,
a thorough search of available scientific literature and chemical databases reveals a significant
lack of experimentally determined physical data for this specific compound. The majority of
accessible information is limited to computed or predicted values. This document summarizes
the available computational data and highlights the current knowledge gap regarding the
experimental properties and protocols for 1-iodo-2-methylcyclopropane.

Introduction

1-lodo-2-methylcyclopropane, with the chemical formula CsH-l, is a substituted cyclopropane
ring system. The presence of an iodine atom and a methyl group on the three-membered ring
suggests potential for use in organic synthesis, potentially as a reactive intermediate. The
strained cyclopropane ring and the carbon-iodine bond are key functional features that would
be expected to influence its reactivity. Despite its simple structure, there is a notable absence
of published experimental studies detailing its physical characteristics, synthesis, or reactivity.

Computed Physical and Chemical Properties
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While experimental data is not readily available, computational models provide estimated
values for several key physical and chemical properties of 1-iodo-2-methylcyclopropane.
These properties are summarized in the table below. It is crucial to note that these are
theoretical predictions and may not reflect the actual experimental values.

Property Value Source
Molecular Formula CaHvl PubChem[1]
Molecular Weight 182.00 g/mol PubChem[1]
IUPAC Name 1-iodo-2-methylcyclopropane PubChem[1]
CAS Number 89124-64-1 PubChem[1]
XLogP3 2.3 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 0 PubChem[1]
Rotatable Bond Count 0 PubChem[1]
Exact Mass 181.95925 Da PubChem[1]
Monoisotopic Mass 181.95925 Da PubChem[1]
Topological Polar Surface Area 0 A2 PubChem[1]
Heavy Atom Count 5 PubChem[1]
Complexity 42.9 PubChem[1]

Table 1: Computed Properties of 1-lodo-2-methylcyclopropane

Experimental Data

A comprehensive search of scientific databases and literature has yielded no experimentally

determined physical properties such as boiling point, density, or refractive index for 1-iodo-2-
methylcyclopropane. The information available is often mistakenly associated with its non-

cyclic isomer, 1-iodo-2-methylpropane.
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Synthesis and Characterization Protocols

Detailed experimental protocols for the synthesis and characterization (e.g., NMR, Mass
Spectrometry) of 1-iodo-2-methylcyclopropane are not available in the public domain.

Signaling Pathways and Experimental Workflows

There is no information available in the scientific literature regarding the involvement of 1-iodo-
2-methylcyclopropane in any biological signaling pathways or its use in specific experimental
workflows.

Logical Relationship Diagram

Due to the lack of experimental and procedural data, a meaningful diagram illustrating a
signaling pathway or experimental workflow for 1-iodo-2-methylcyclopropane cannot be
constructed. However, a logical workflow for the theoretical investigation of this compound can
be proposed.
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Logical Workflow for the Investigation of 1-lodo-2-methylcyclopropane
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Click to download full resolution via product page

Caption: Proposed workflow for the future study of 1-iodo-2-methylcyclopropane.
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Conclusion

This technical guide consolidates the currently available information on 1-iodo-2-
methylcyclopropane. It is evident that there is a significant lack of experimentally verified data
for this compound. The provided computational data serves as a preliminary resource for
researchers. Further experimental investigation is required to determine the actual physical
properties, establish synthetic and characterization protocols, and explore the potential
applications of 1-iodo-2-methylcyclopropane in various scientific and industrial fields. The
workflow presented offers a logical progression for future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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